2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide" is a structurally complex molecule that may be related to various pharmacologically active compounds. While the provided papers do not directly discuss this compound, they do provide insights into similar structures and their biological activities, which can be useful for a comprehensive analysis.
Synthesis Analysis
The synthesis of related compounds often involves the formation of heterocyclic structures, which are common in pharmacologically active molecules. For instance, the synthesis of benzothiazole derivatives as described in paper involves a reaction between 4-aminobenzoic acid and 2-aminothiophenol, followed by acetylation and further reaction with heterocyclic derivatives. This method could potentially be adapted for the synthesis of the compound by substituting the appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of related compounds can be determined using various analytical techniques. For example, the crystal structure of a related compound, N-(2-benzoyl-4,5-dimethoxyphenethyl)-2-phenylacetamide, was elucidated using X-ray diffraction, revealing intermolecular hydrogen bonding patterns . Such structural analyses are crucial for understanding the conformation and potential interaction sites of the compound of interest.
Chemical Reactions Analysis
The reactivity of similar compounds can be inferred from their functional groups and the reactions they undergo. The synthesis of imidazole and benzothiazole derivatives often involves reactions such as aminocarbonylation and cyclization , which could be relevant to the compound . Understanding these reactions can help predict the chemical behavior and possible transformations of the compound under different conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds, such as their pKa values, can be determined through spectroscopic studies . These properties are important for predicting the compound's behavior in biological systems, including its solubility, absorption, and interaction with biological targets. The pKa values provide insights into the ionization state of the compound, which can affect its pharmacokinetics and pharmacodynamics.
Relevant Case Studies
Case studies involving similar compounds can provide valuable information about the potential biological activities of the compound . For instance, certain benzothiazole derivatives have shown antitumor activity , while others have been evaluated for their anticonvulsant properties . These studies suggest that the compound of interest may also possess similar pharmacological activities, which could be explored in future research.
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole derivatives, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It is known that imidazole derivatives interact with their targets, leading to changes in cellular processes . For instance, some imidazole derivatives have been reported to inhibit viral replication in acutely infected cells .
Biochemical Pathways
It is known that imidazole derivatives can affect a variety of biochemical pathways, depending on their specific targets . For example, some imidazole derivatives have been shown to restrict the growth of Toxoplasma gondii, a common parasitic organism .
Result of Action
Imidazole derivatives have been reported to have various biological activities, including antiviral, anti-inflammatory, and anticancer effects . For example, some imidazole derivatives have been shown to have remarkable antibacterial activity against E. coli .
Safety and Hazards
Future Directions
Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses. For instance, given the known biological activity of many imidazole-containing compounds, it could be interesting to explore whether this compound has similar properties .
properties
IUPAC Name |
2-[2-(3,4-dimethoxyphenyl)benzimidazol-1-yl]-N-phenyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N3O3/c1-18(2)29(20-10-6-5-7-11-20)25(30)17-28-22-13-9-8-12-21(22)27-26(28)19-14-15-23(31-3)24(16-19)32-4/h5-16,18H,17H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOTKOSPWRPBAHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1=CC=CC=C1)C(=O)CN2C3=CC=CC=C3N=C2C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.